N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)cyclopropanesulfonamide

• IUPAC Name: N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]cyclopropanesulfonamide
• InChI: InChI=1S/C14H17N3O5S/c1-20-10-2-4-11(5-3-10)21-9-13-16-14(22-17-13)8-15-23(18,19)12-6-7-12/h2-5,12,15H,6-9H2,1H3
• InChI Key: GHRYWHQCQHLOFU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC2=NOC(=N2)CNS(=O)(=O)C3CC3
• Molecular Formula: C14H17N3O5S
• Molecular Weight: 339.37 g/mol

Description

The compound is an organic molecule with a complex structure, including a methoxyphenoxy group, an oxadiazole ring, and a cyclopropane sulfonamide group. These groups are common in many pharmaceuticals and organic compounds, suggesting potential applications in these areas.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through nucleophilic and amidation reactions.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized using techniques such as 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction. These techniques could potentially be used to analyze the structure of the compound .

Chemical Reactions Analysis

The compound likely undergoes chemical reactions typical of its functional groups. For example, the oxadiazole ring is known to participate in various chemical transformations.

Scientific Research Applications

Organic Synthesis and Drug Development

• Boronic Acid Derivatives : N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)cyclopropanesulfonamide contains borate and sulfonamide groups. Organoboron compounds, particularly aryl borates, play a crucial role in organic synthesis. They are used as intermediates and protect diols during drug synthesis. .
• Enzyme Inhibitors and Ligands : Boronic acid compounds serve as enzyme inhibitors and specific ligand drugs. .

Fluorescent Probes and Sensing Applications

• Hydrogen Peroxide Detection : Boronic ester bonds in compounds like N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)cyclopropanesulfonamide can act as fluorescent probes. .
• Microenvironmental Sensing : These compounds respond to changes in pH, glucose levels, and ATP within organisms. .

Drug Delivery Systems

• Borate-Linked Drug Carriers : N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)cyclopropanesulfonamide can be incorporated into drug carriers. Borate linkages offer advantages such as simple construction conditions, biocompatibility, and responsiveness to microenvironmental cues. .

Crystallography and Computational Studies

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Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, if used in pharmaceuticals, it could act as an enzyme inhibitor or a specific ligand.

Safety and Hazards

Safety and hazard information would depend on the specific properties of the compound. As a general guideline, handling of organic compounds should be done with appropriate safety measures.

Future Directions

The future directions for this compound would depend on its specific applications. Given the presence of functional groups common in pharmaceuticals, potential directions could include drug development and medicinal chemistry.